Cas no 1153290-03-9 (1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1153290-03-9
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 5157019
• PubChem ID: 43534823
• Update Time: 2026-03-04

1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-methyl-N-[(5-methyl-2-thienyl)methyl]-
• 1-Methyl-N-((5-methylthiophen-2-yl)methyl)-1h-pyrazol-4-amine
• 1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H13N3S/c1-8-3-4-10(14-8)6-11-9-5-12-13(2)7-9/h3-5,7,11H,6H2,1-2H3
• InChI Key： OFUZQAPWZPSKIU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NCC2SC(C)=CC=2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine (CAS No. 1153290-03-9)

1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine (CAS No. 1153290-03-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole-thiophene hybrid structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₁₁H₁₅N₃S, with a molecular weight of 221.32 g/mol. The compound's structural features, including the methyl-substituted thiophene and N-methylpyrazole moieties, contribute to its versatility in chemical applications.

The growing interest in 1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a scaffold for kinase inhibitors, a class of compounds widely investigated for treating cancers and inflammatory diseases. Recent studies have explored its utility in designing selective JAK inhibitors, aligning with the current trend toward targeted therapies in oncology. Additionally, its thiophene-containing structure makes it relevant for developing novel pesticides, addressing the global demand for sustainable agriculture solutions.

From a chemical perspective, 1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. This property influences its formulation strategies in industrial applications. The compound's stability under ambient conditions and compatibility with common cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) enhance its synthetic value. Analytical characterization typically involves HPLC purity analysis (>95%) and confirmation via 1H/13C NMR spectroscopy and mass spectrometry.

The commercial significance of CAS 1153290-03-9 is reflected in its inclusion within catalogues of major chemical suppliers serving the pharmaceutical and agrochemical sectors. Market analysts note increasing procurement for high-throughput screening libraries, especially among companies focusing on fragment-based drug design. Regulatory-wise, the compound is not classified under hazardous categories, though standard laboratory safety protocols (gloves, ventilation) are recommended during handling.

Emerging research directions for 1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine include its potential as a fluorescence probe precursor due to the electron-rich thiophene system. This aligns with the scientific community's focus on bioimaging tools for cellular studies. Furthermore, computational chemistry studies predict favorable ADMET properties for derivatives of this scaffold, making it attractive for medicinal chemistry optimization projects.

Environmental considerations regarding CAS 1153290-03-9 are currently limited due to its low production volume, but biodegradability assessments suggest moderate persistence in soil systems. Industry best practices advocate for proper waste management through licensed chemical disposal services. The compound's low acute toxicity profile (as per available in vitro data) positions it favorably compared to traditional heterocyclic building blocks containing heavier halogens or metals.

For researchers sourcing 1-methyl-N-(5-methylthiophen-2-yl)methyl-1H-pyrazol-4-amine, verification of batch-specific analytical certificates is recommended to ensure consistency in synthetic applications. The compound's pricing reflects its status as a specialty intermediate, typically sold in gram-to-kilogram quantities with purity tiers ranging from 90% to 98%. Recent patent literature indicates growing IP activity around derivatives of this core structure, particularly in EGFR and ALK inhibitor development.

Future prospects for CAS 1153290-03-9 may involve expanded applications in material science, where its conjugated system could contribute to organic electronic materials. The compound's compatibility with continuous flow chemistry setups also presents opportunities for scalable production. As the chemical industry emphasizes green chemistry principles, synthetic routes minimizing heavy metal catalysts for this intermediate are being actively investigated.